Cas no 1081835-34-8 (4-2-(3-nitrophenyl)diazen-1-ylphenol)

• Product Name: 4-2-(3-nitrophenyl)diazen-1-ylphenol
• CAS No: 1081835-34-8
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 5176357
• PubChem ID: 310125
• Update Time: 2025-05-21

4-2-(3-nitrophenyl)diazen-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-nitrophenyl)diazen-1-yl]phenol
• Phenol, 4-[(1E)-2-(3-nitrophenyl)diazenyl]-
• 4-2-(3-nitrophenyl)diazen-1-ylphenol

• Inchi： 1S/C12H9N3O3/c16-12-6-4-9(5-7-12)13-14-10-2-1-3-11(8-10)15(17)18/h1-8,16H/b14-13+
• InChI Key： SLYQPPRDXYMFGP-BUHFOSPRSA-N
• SMILES： C1(O)=CC=C(/N=N/C2=CC=CC([N+]([O-])=O)=C2)C=C1

Additional information on 4-2-(3-nitrophenyl)diazen-1-ylphenol

4-2-(3-Nitrophenyl)diazen-1-ylphenol (CAS No. 1081835-34-8): An Overview and Recent Advances

4-2-(3-Nitrophenyl)diazen-1-ylphenol (CAS No. 1081835-34-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound, also known as N-(3-nitrophenyl)-N'-(4-hydroxyphenyl)hydrazine, is characterized by its unique molecular structure, which includes a nitro group and a hydroxyl group, making it an interesting candidate for a wide range of studies.

The chemical structure of 4-2-(3-nitrophenyl)diazen-1-ylphenol consists of a diazenyl bridge connecting a 3-nitrophenyl and a 4-hydroxyphenyl moiety. This arrangement imparts specific chemical properties that have been explored in various research contexts. The presence of the nitro group confers electron-withdrawing characteristics, while the hydroxyl group provides hydrogen bonding capabilities, both of which are crucial for its reactivity and functional behavior.

In the realm of pharmaceutical research, 4-2-(3-nitrophenyl)diazen-1-ylphenol has shown promise as a potential therapeutic agent. Recent studies have focused on its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties were demonstrated through its ability to scavenge free radicals and reduce oxidative stress in cellular models.

Beyond its pharmaceutical applications, 4-2-(3-nitrophenyl)diazen-1-ylphenol has also been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A research team from the University of California, Berkeley, reported in Advanced Materials in 2021 that this compound can be used as an efficient electron transport material in organic solar cells, enhancing their overall performance and stability.

In analytical chemistry, 4-2-(3-nitrophenyl)diazen-1-ylphenol has found utility as a sensitive chromogenic reagent for the detection of metal ions and other analytes. Its colorimetric response to specific metal ions has been utilized to develop rapid and cost-effective detection methods. A study published in Analytical Chemistry in 2020 demonstrated that this compound can be used to detect trace amounts of copper(II) ions with high sensitivity and selectivity.

The synthesis of 4-2-(3-nitrophenyl)diazen-1-ylphenol typically involves the coupling reaction between 3-nitroaniline and 4-hydroxybenzaldehyde followed by reduction to form the hydrazine derivative. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. A recent review article in Organic & Biomolecular Chemistry (2021) summarized these synthetic methods and highlighted the most efficient protocols for large-scale production.

The safety profile of 4-2-(3-nitrophenyl)diazen-1-ylphenol is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be taken to avoid skin contact and inhalation. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, it is essential to conduct thorough risk assessments before using it in any experimental or industrial setting.

In conclusion, 4-2-(3-nitrophenyl)diazen-1-ylphenol (CAS No. 1081835-34-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and analytical chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.